
An In-Depth Technical Guide to Diethyl
Perfluoroadipate

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Diethyl perfluoroadipate

Cat. No.: B1583755 Get Quote

Foreword: Navigating the Landscape of Fluorinated
Compounds
The introduction of fluorine into organic molecules imparts a unique and often dramatic

alteration of their physicochemical properties. This has led to the widespread use of fluorinated

compounds in materials science, pharmaceuticals, and agrochemicals. Diethyl
perfluoroadipate, a fully fluorinated ester, stands as a key building block in the synthesis of

advanced polymers and other specialty chemicals. This guide provides a comprehensive

technical overview of Diethyl perfluoroadipate, intended for researchers, scientists, and

professionals in drug development and materials science. We will delve into its fundamental

properties, synthesis, reactivity, and applications, offering both established knowledge and

predictive insights to facilitate its use in cutting-edge research and development.

Molecular Identity and Physicochemical Properties
Diethyl perfluoroadipate, also known as diethyl octafluoroadipate, is the diethyl ester of

perfluoroadipic acid. Its structure is characterized by a six-carbon perfluorinated chain flanked

by two ethyl ester functional groups.

Chemical Structure:

Table 1: Physicochemical Properties of Diethyl Perfluoroadipate
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Property Value Source/Comment

CAS Number 376-50-1 [1]

Molecular Formula C₁₀H₁₀F₈O₄ [1]

Molecular Weight 346.17 g/mol [1]

Appearance Colorless liquid (predicted)
General property of similar

esters.

Boiling Point 101 °C at 9 mmHg [1]

Density ~1.461 g/cm³ (estimated) [1]

Solubility
Insoluble in water; Soluble in

most organic solvents.

General property of fluorinated

esters.

Spectroscopic Characterization (Predicted)
Due to the limited availability of published experimental spectra for Diethyl perfluoroadipate,

the following data are predicted based on established principles of spectroscopy and known

chemical shift ranges for analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR (500 MHz, CDCl₃):

δ 4.45 (q, J = 7.1 Hz, 4H): The methylene protons (-CH₂-) of the ethyl groups are deshielded

by the adjacent oxygen atom of the ester functionality. The signal is a quartet due to coupling

with the three protons of the methyl group.

δ 1.40 (t, J = 7.1 Hz, 6H): The methyl protons (-CH₃) of the ethyl groups are in a typical

aliphatic region. The signal is a triplet due to coupling with the two protons of the methylene

group.

¹³C-NMR (125 MHz, CDCl₃):

δ 158.5 (t, J ≈ 25-30 Hz): The carbonyl carbon (-C=O) is significantly influenced by the

strongly electron-withdrawing perfluorinated chain, resulting in a downfield shift. It is
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expected to appear as a triplet due to coupling with the two fluorine atoms on the adjacent

carbon.

δ 115-125 (m): The four distinct perfluorinated carbons (-CF₂-) in the backbone will appear in

this region. The exact chemical shifts and complex splitting patterns arise from C-F and F-F

couplings.

δ 64.0: The methylene carbon (-OCH₂-) of the ethyl group.

δ 13.8: The methyl carbon (-CH₃) of the ethyl group.

¹⁹F-NMR (470 MHz, CDCl₃, referenced to CFCl₃):

δ -118 to -122 ppm (m, 4F): The two -CF₂- groups adjacent to the carbonyls (α-CF₂).

δ -124 to -128 ppm (m, 4F): The two central -CF₂- groups (β-CF₂).

The ¹⁹F NMR spectrum is predicted to show two main multiplets due to the symmetry of the

molecule. The chemical shifts are estimates based on typical values for perfluoroalkanes, with

the groups closer to the electron-withdrawing ester functionality appearing slightly downfield.[2]

Infrared (IR) Spectroscopy
2980-2900 cm⁻¹ (m): C-H stretching vibrations of the ethyl groups.

1780-1760 cm⁻¹ (s): A strong absorption band characteristic of the C=O stretching of a

fluorinated ester. The frequency is shifted higher compared to non-fluorinated esters due to

the inductive effect of the fluorine atoms.

1300-1100 cm⁻¹ (s, broad): Strong C-F stretching vibrations.

1100-1000 cm⁻¹ (m): C-O stretching of the ester.

Synthesis of Diethyl Perfluoroadipate
The synthesis of Diethyl perfluoroadipate is typically achieved through the esterification of

perfluoroadipic acid with ethanol. The perfluoroadipic acid itself can be prepared via

electrochemical fluorination (Simons process) of adipoyl chloride.
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Synthesis Workflow

Adipoyl Chloride Perfluoroadipoyl Fluoride

Electrochemical
Fluorination (Simons Process) Perfluoroadipic AcidHydrolysis Diethyl Perfluoroadipate

Esterification
(Ethanol, Acid Catalyst)

Click to download full resolution via product page

Caption: Synthesis workflow for Diethyl perfluoroadipate.

Experimental Protocol: Esterification of Perfluoroadipic
Acid
Materials:

Perfluoroadipic acid

Absolute ethanol

Concentrated sulfuric acid (catalyst)

Anhydrous sodium sulfate

Diethyl ether

Saturated sodium bicarbonate solution

Brine

Procedure:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add

perfluoroadipic acid (1.0 eq).

Add an excess of absolute ethanol (10-20 eq), which also serves as the solvent.

Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1583755?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the reaction mixture to reflux and maintain for 12-24 hours. The reaction progress can

be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After completion, cool the mixture to room temperature and remove the excess ethanol

under reduced pressure.

Dissolve the residue in diethyl ether and transfer to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude Diethyl perfluoroadipate.

Purify the product by vacuum distillation to yield the pure ester.

Reactivity and Synthetic Applications
The chemical behavior of Diethyl perfluoroadipate is dominated by the strong electron-

withdrawing effect of the perfluorinated backbone. This renders the carbonyl carbons highly

electrophilic and susceptible to nucleophilic attack.

Hydrolysis
Diethyl perfluoroadipate can be hydrolyzed back to perfluoroadipic acid and ethanol under

acidic or basic conditions. The reaction proceeds more readily than with its non-fluorinated

counterpart due to the enhanced electrophilicity of the carbonyl carbons.[3]

Hydrolysis Workflow:

Diethyl Perfluoroadipate Perfluoroadipic Acid

Acid or Base
Catalyzed Hydrolysis

Click to download full resolution via product page

Caption: Hydrolysis of Diethyl perfluoroadipate.
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Precursor for Advanced Polymers
A significant application of Diethyl perfluoroadipate is its use as a precursor in the synthesis

of high-performance fluorinated polymers. For instance, it can be converted to

perfluoroadiponitrile, a key monomer for thermally stable heterocyclic polymers and

elastomers. These materials find use in demanding applications where high thermal and

chemical resistance are required.

Safety and Handling
As a fluorinated organic compound, Diethyl perfluoroadipate should be handled with

appropriate safety precautions in a well-ventilated fume hood.

Eye and Skin Contact: May cause irritation. Wear safety glasses and chemical-resistant

gloves.

Inhalation: Avoid inhaling vapors.

Ingestion: Harmful if swallowed.

Refer to the Material Safety Data Sheet (MSDS) for detailed safety information before handling

this compound.

Conclusion
Diethyl perfluoroadipate is a valuable fluorinated building block with significant potential in

materials science and organic synthesis. Its unique properties, stemming from the

perfluorinated chain, make it a target for the development of advanced materials with enhanced

thermal and chemical stability. This guide has provided a comprehensive overview of its

properties, synthesis, and reactivity to aid researchers in harnessing its potential for future

innovations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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